Cas no 1261448-99-0 (2-Chloro-2',4'-dibromopropiophenone)

• Product Name: 2-Chloro-2',4'-dibromopropiophenone
• CAS No: 1261448-99-0
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4938350
• Update Time: 2025-05-22

2-Chloro-2',4'-dibromopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2',4'-dibromopropiophenone

• Inchi： 1S/C9H7Br2ClO/c1-5(12)9(13)7-3-2-6(10)4-8(7)11/h2-5H,1H3
• InChI Key： RIBPKDXWMVELKN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(C)Cl)=O)Br

Computed Properties

• Exact Mass: 325.85317 g/mol
• Monoisotopic Mass: 323.85522 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 326.41

Additional information on 2-Chloro-2',4'-dibromopropiophenone

Recent Advances in the Study of 2-Chloro-2',4'-dibromopropiophenone (CAS: 1261448-99-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-2',4'-dibromopropiophenone (CAS: 1261448-99-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead compound in drug development. Recent studies have highlighted its role as a versatile intermediate in organic synthesis and its promising activity in modulating specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-Chloro-2',4'-dibromopropiophenone, emphasizing its efficiency as a building block for more complex molecules. The study reported a high-yield synthesis method under mild conditions, which could facilitate its broader application in medicinal chemistry. Additionally, the compound's stability under various physiological conditions was investigated, providing valuable insights for its potential use in drug formulations.

Another key area of research involves the compound's biological activity. Preliminary in vitro studies have demonstrated that 2-Chloro-2',4'-dibromopropiophenone exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters identified its potential as a COX-2 inhibitor, suggesting its utility in developing anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

The pharmacological potential of 2-Chloro-2',4'-dibromopropiophenone extends beyond inflammation. Recent investigations have explored its role in oncology, particularly its ability to induce apoptosis in cancer cell lines. A 2023 preprint on bioRxiv reported that the compound showed selective cytotoxicity against triple-negative breast cancer cells, with minimal effects on normal cells. This selectivity is attributed to its interaction with specific cellular proteins, although the exact mechanism remains under investigation.

Despite these promising findings, challenges remain in the development of 2-Chloro-2',4'-dibromopropiophenone as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed. Current research is focusing on structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical applications.

In conclusion, 2-Chloro-2',4'-dibromopropiophenone (CAS: 1261448-99-0) represents a compelling area of study in chemical biology and drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility. Future research should prioritize mechanistic studies, optimization of its pharmacological profile, and preclinical evaluations to unlock its full therapeutic potential. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in pharmaceutical sciences.